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Reconstitution & Administration Summary

The following table summarizes the crucial parameters for preparing and using Chloramphenicol Sodium

Succinate for injection, based on official labeling [1] [2] [3].

Parameter

Specification

Final Reconstituted
Concentration

Recommended Diluent

Administration Route

Infusion Rate

Sodium Content

100 mg/mL (a 10% solution) [1] [2] [3].

Aqueous diluent such as Water for Injection or 5% Dextrose Injection

[3].

Intravenous use only. It has been demonstrated to be ineffective when
given intramuscularly [1] [2] [3].

Administer intravenously over at least a one-minute period [3].

Each gram (10 mL of 10% solution) contains approximately 52 mg (2.25
mEQq) of sodium [1] [2] [3].
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Critical Safety and Handling Precautions

This drug carries serious risks and must be used with strict adherence to the following precautions:

¢ Serious Blood Dyscrasias: The most serious adverse effect is bone marrow depression, including
fatal aplastic anemia, which can occur after both short-term and prolonged therapy. Some cases of
aplastic anemia have later terminated in leukemia [1] [3] [4].

e Usage Restriction: Chloramphenicol must not be used for trivial infections (e.g., colds, influenza,
throat infections) or as a prophylactic agent. It is reserved for serious infections where less dangerous
agents are ineffective or contraindicated [1] [2] [4].

o Essential Monitoring: Baseline blood studies must be performed, followed by periodic studies
approximately every two days during therapy. The drug should be discontinued upon appearance of
reticulocytopenia, leukopenia, thrombocytopenia, or other signs of marrow depression [2] [3].

¢ Inpatient Care: To facilitate appropriate studies and observation, it is desirable that patients be
hospitalized during therapy [1] [3].

e Therapy Transition: Patients started on intravenous chloramphenicol sodium succinate should be
changed to the oral form of another appropriate antibiotic as soon as practicable [1] [2].

General Workflow for Administration

The diagram below outlines the general procedure for administering Chloramphenicol Sodium Succinate,

from preparation to patient monitoring.
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Reconstitute with Aqueous Diluent
(e.g., Water for Injection, 5% Dextrose)

Confirm Final Concentration:
100 mg/mL

Administer IV Over
=1 Minute

Monitor Patient Closely:
- Blood studies every ~2 days
- Signs of blood dyscrasias

Transition to Oral
Antibiotic When Practicable

Click to download full resolution via product page

Dosage Guidelines

Dosage is based on body weight and the severity of the infection. The following are the standard

recommendations [3] [4].

Patient Group Dosage Regimen
Adults & 50 mg/kg/day, divided and administered at 6-hour intervals. For severe
Teenagers infections, may be increased to 100 mg/kg/day but reduced as soon as possible.
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Patient Group Dosage Regimen

Pediatric Patients 50 mg/kg/day in 4 doses at 6-hour intervals. For severe infections (e.g.,
meningitis), may require up to 100 mg/kg/day.

Neonates (first 2 25 mg/kg/day in 4 equal doses at 6-hour intervals.
weeks)
Neonates (after Up to 50 mg/kg/day in 4 doses at 6-hour intervals.

first 2 weeks)

Note on Special Populations: Adults and children with impaired liver or kidney function may retain
excessive amounts of the drug. Dosage should be adjusted accordingly, and precise control of blood

concentration is recommended [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. DailyMed - CHLORAMPHENICOL SODIUM SUCCINATE- chloramphenicol sodium succinate

injection, powder, lyophilized, for solution [dailymed.nim.nih.gov]
2. Chloramphenicol Sodium Succinate for Injection, USP [dailymed.nim.nih.gov]

3. Chloramphenicol Sodium Succinate (Chloramphenicol Sodium Succinate Injection): Side Effects,

Uses, Dosage, Interactions, Warnings [rxlist.com]
4. Chloramphenicol (oral route, intravenous route, injection ... [mayoclinic.org]

To cite this document: Smolecule. [chloramphenicol succinate reconstitution procedure]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b523468#chloramphenicol-

succinate-reconstitution-procedure]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://www.rxlist.com/chloramphenicol-sodium-succinate-drug.htm
https://www.smolecule.com/products/s523468?utm_src=pdf-custom-synthesis
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=aed29594-211d-49ef-813f-131975a8d0e3
https://www.rxlist.com/chloramphenicol-sodium-succinate-drug.htm
https://www.rxlist.com/chloramphenicol-sodium-succinate-drug.htm
https://www.mayoclinic.org/drugs-supplements/chloramphenicol-oral-route-intravenous-route-injection-route/description/drg-20062754
https://www.smolecule.com/products/b523468#chloramphenicol-succinate-reconstitution-procedure
https://www.smolecule.com/products/b523468#chloramphenicol-succinate-reconstitution-procedure
https://www.smolecule.com/products/b523468#chloramphenicol-succinate-reconstitution-procedure
https://www.smolecule.com/products/s523468?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Technique Innovation & Translatability

Specifications & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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